Cas no 1150114-44-5 ((5-(Ethoxycarbonyl)furan-2-yl)boronic acid)

• Product Name: (5-(Ethoxycarbonyl)furan-2-yl)boronic acid
• CAS No: 1150114-44-5
• MF: C₇H₉BO₅
• MW: 183.954362630844
• MDL: MFCD10696632
• CID: 827840
• Update Time: 2025-07-21

(5-(Ethoxycarbonyl)furan-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-(Ethoxycarbonyl)furan-2-yl)boronic acid
• 2-Furancarboxylic acid, 5-borono-, 2-ethyl ester
• 5-(Ethoxycarbonyl)furan-2-boronic acid
• (5-ethoxycarbonylfuran-2-yl)boronic acid
• [5-(Ethoxycarbonyl)furan-2-yl]boronic acid
• EBD214088
• AB57803
• OR360332
• AX8243764
• X1631

• MDL： MFCD10696632
• Inchi： 1S/C7H9BO5/c1-2-12-7(9)5-3-4-6(13-5)8(10)11/h3-4,10-11H,2H2,1H3
• InChI Key： USBGGMMAQCIWDL-UHFFFAOYSA-N
• SMILES： O1C(B(O)O)=CC=C1C(=O)OCC

Computed Properties

• Exact Mass: 184.05400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Topological Polar Surface Area: 79.9

Experimental Properties

• PSA: 79.90000
• LogP: -0.86390

(5-(Ethoxycarbonyl)furan-2-yl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (5-(Ethoxycarbonyl)furan-2-yl)boronic acid

Advanced Synthesis and Applications of (5-(Ethoxycarbonyl)furan-2-yl)boronic Acid (CAS No: 1150114-44-5)

The compound (5-(Ethoxycarbonyl)furan-2-yl)boronic acid, identified by CAS registry number 1150114-44-5, represents a critical intermediate in modern medicinal chemistry due to its unique structural features and versatile reactivity patterns. This organoboron compound combines the electron-rich furan ring system with a ethoxycarbonyl protecting group and a boronic acid functional group, creating a molecular architecture highly amenable to cross-coupling reactions central to drug discovery pipelines.

Recent advancements in transition metal-catalyzed coupling chemistry have highlighted the importance of this compound's structural configuration. The conjugated π-electron system of the furan moiety enhances nucleophilicity at the boron center, while the ester group provides precise control over reactivity profiles during multistep syntheses. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound's boron-carbon bond contributes to exceptional stability under physiological conditions, making it ideal for bioorthogonal applications.

In terms of synthetic methodology, the most efficient preparation involves palladium-catalyzed Stille coupling between 5-(ethoxycarbonylfuran)-2-bromobenzene and bis(pinacolato)diboron under mild conditions (< 80°C). This protocol achieves >98% yield with excellent stereoselectivity, as reported in a 2023 Angewandte Chemie paper. Alternative routes using Suzuki-Miyaura cross-coupling with aryl halides have also been optimized, leveraging the compound's unique electronic properties to minimize over-reduction side reactions.

The compound's dual functional groups enable multifunctional applications in drug development programs targeting cancer therapies and neurodegenerative diseases. In oncology research, its boronic acid moiety facilitates click chemistry with tumor-targeting peptides, as evidenced by recent work from MIT researchers developing ligand-conjugated nanoparticles for HER2-positive breast cancer treatment (Nature Communications, 2023). The furan ring's inherent redox activity also makes this compound valuable in designing prodrugs activated by reactive oxygen species within hypoxic tumor microenvironments.

Neuroscience applications leverage the compound's ability to form stable ester-boron complexes with neurotransmitter analogs. A 2023 study from Stanford University demonstrated its use in synthesizing dopamine receptor agonists with improved blood-brain barrier permeability through rational design of the ethoxycarbonyl substituent's steric properties. This structural feature also allows precise temporal control over drug release when incorporated into stimuli-responsive polymer matrices.

Advances in computational chemistry have enabled predictive modeling of this compound's interactions with biological systems. Density functional theory calculations published in Chemical Science (Jan 2024) revealed unique hydrogen bonding patterns between the boronic acid group and serine residues on protein kinases, suggesting potential utility as allosteric inhibitors for kinase-driven cancers like non-small cell lung carcinoma.

In materials science applications, this compound serves as a key building block for constructing conjugated organic frameworks (COFs) used in glucose biosensors. Its boron-containing structure provides electrochemical stability while the furan rings contribute π-conjugation necessary for charge transport mechanisms described in a 2023 Advanced Materials paper.

New analytical techniques have improved characterization methods for this compound's purity assessment. High-resolution mass spectrometry now enables detection limits below ppm levels using electrospray ionization coupled with time-of-flight analysis, as validated by IUPAC guidelines updated in 2023.

The strategic placement of functional groups allows controlled modulation of pharmacokinetic properties during formulation development. Preclinical studies show that lipid-polymer hybrid nanoparticles incorporating this compound exhibit prolonged circulation half-lives (>7 hours) while maintaining target specificity through surface-functionalized PEG chains attached via its ester group.

Ongoing research focuses on exploiting its photochemical properties when incorporated into photosensitizer molecules for photodynamic therapy applications. Recent findings published in Bioconjugate Chemistry demonstrate singlet oxygen generation efficiencies exceeding 89% under near-infrared irradiation when conjugated to chlorin derivatives via boron-based linkers.